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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensitivity of various picrate salts to impact

and friction, supported by experimental data. Picrate salts, derived from picric acid (2,4,6-

trinitrophenol), are energetic materials whose stability is of critical importance in research and

development settings. Understanding their sensitivity to external stimuli is paramount for safe

handling and use.

Comparative Sensitivity Data
The sensitivity of energetic materials to impact is typically determined using the drop hammer

test and is expressed as the H50 value, which represents the height from which a standard

weight has a 50% probability of causing an explosion. Friction sensitivity is often measured

using the BAM (Bundesanstalt für Materialprüfung) friction apparatus, with results indicating the

load at which initiation occurs.

The following table summarizes available quantitative data for the impact and friction sensitivity

of various picrate salts. It is important to note that sensitivity can be influenced by factors such

as crystal structure, purity, and the presence of water of crystallization.
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Picrate Salt Cation
Impact Sensitivity
(H50)

Friction Sensitivity

Picric Acid H⁺ Sensitive -

Ammonium Picrate NH₄⁺
Less sensitive than

picric acid
-

Potassium Picrate K⁺ -
Used as a primary

explosive

Lead Picrate Pb²⁺ High sensitivity
Low friction sensitivity

(when hydrated)

Strontium Picrate Sr²⁺
More sensitive than

picric acid
-

Barium Picrate Ba²⁺
More sensitive than

picric acid
-

Note: A hyphen (-) indicates that specific quantitative data was not readily available in the

surveyed literature. The sensitivity of many picrate salts, especially those of heavy metals, is

known to be high, and they should be handled with extreme caution.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies for energetic

materials. The following are detailed descriptions of the key experimental protocols used to

assess impact and friction sensitivity.

Impact Sensitivity: Drop Hammer Test (ERL Type 12 or
similar)
The impact sensitivity of the picrate salts is determined using a drop hammer apparatus, such

as the ERL Type 12 Drop Weight Sensitivity Apparatus.

Methodology:
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Sample Preparation: A small, precisely weighed sample of the picrate salt (typically 35-40

mg) is placed on a standardized anvil.

Apparatus Setup: A striker is carefully placed on top of the sample. A weight of a specified

mass (e.g., 2.5 kg) is raised to a known height.

Test Execution: The weight is released, allowing it to fall and strike the sample.

Observation: The outcome of the impact is observed for any signs of reaction, such as a

flash, flame, or audible report.

Data Analysis (Bruceton Method): A series of trials is conducted at different drop heights. The

"up-and-down" or Bruceton statistical method is employed to determine the H50 value, which

is the height at which there is a 50% probability of initiation.

Friction Sensitivity: BAM Friction Test
The friction sensitivity is evaluated using the BAM (Bundesanstalt für Materialprüfung) friction

apparatus.

Methodology:

Sample Preparation: A small amount of the picrate salt is placed on a porcelain plate.

Apparatus Setup: A porcelain pin is placed on the sample, and a specified load is applied to

the pin via a weighted lever.

Test Execution: The porcelain plate is moved back and forth under the stationary pin over a

defined distance and speed.

Observation: The test is observed for any evidence of initiation, such as sparks, flame, or an

audible crackle.

Data Analysis: The test is repeated with varying loads to determine the lowest load at which

a reaction occurs in a specified number of trials (e.g., 1 in 6). This value is reported as the

friction sensitivity.
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Logical Relationships in Picrate Salt Sensitivity
The sensitivity of a picrate salt is intrinsically linked to the properties of its cation. The following

diagram illustrates the general relationship between the type of cation and the resulting

sensitivity of the salt.

Factors Influencing Picrate Salt Sensitivity

Cation Properties

Salt Properties

Resulting Sensitivity

Ionic Radius

Crystal Lattice Energy

Electronegativity Hydration Energy

Presence of Water
of Crystallization

Impact Sensitivity Friction Sensitivity

 Tends to decrease

Click to download full resolution via product page

Caption: Cation properties influence the crystal structure and hydration of picrate salts, thereby

affecting their overall sensitivity to mechanical stimuli.
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Generally, picrates of heavy metals are known to be particularly sensitive.[1] The presence of

water of crystallization in the salt's structure can sometimes reduce friction sensitivity.[1] For

instance, studies on lead picrate have shown that while it has a high sensitivity to impact, its

friction sensitivity is low when crystalline water is present.[1] Conversely, some anhydrous alkali

metal picrates exhibit high friction sensitivity.[1] Research on alkaline-earth metal picrates,

such as strontium and barium picrates, has indicated that they are more sensitive to impact

than picric acid itself.[2] Ammonium picrate, known as Dunnite, is noted to be less sensitive to

shock compared to picric acid.[3]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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